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Compound of Interest

Compound Name: Tetrahydrofuran-D8

Cat. No.: B042787 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the key physical properties

of Tetrahydrofuran-D8 (THF-D8), a deuterated solvent essential for a range of scientific

applications, most notably in Nuclear Magnetic Resonance (NMR) spectroscopy. This

document presents quantitative data in a structured format, details the experimental

methodologies for property determination, and visualizes a typical workflow where THF-D8 is

employed.

Core Physical and Chemical Properties
Tetrahydrofuran-D8, also known as octadeuterotetrahydrofuran, is an isotopologue of

tetrahydrofuran where the eight hydrogen atoms are replaced with deuterium. This isotopic

substitution makes it an ideal solvent for ¹H NMR spectroscopy, as it minimizes solvent

interference in the resulting spectra.[1] Its physical properties are similar to its non-deuterated

counterpart, with slight variations due to the increased mass of deuterium.[2]

Summary of Physical Properties
The following table summarizes the key physical properties of Tetrahydrofuran-D8, compiled

from various chemical suppliers and databases. These values are essential for its proper

handling, storage, and application in experimental setups.
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Property Value Units

Chemical Formula C₄D₈O -

Molecular Weight 80.16 g/mol

Appearance
Colorless liquid with an ether-

like odor
-

Density 0.985 - 1.005 g/mL at 25 °C

Boiling Point 65 - 66 °C

Melting Point -106 °C

Refractive Index 1.403 (at 20 °C) -

Water Solubility Soluble -

Flash Point -17 to -21 °C

Note: The exact values may vary slightly between different suppliers and batches.

Experimental Protocols for Property Determination
The physical properties listed above are determined through standardized experimental

methodologies. Below are detailed descriptions of the general protocols used for these

measurements.

Determination of Boiling Point
The boiling point of an organic liquid like THF-D8 is typically determined using methods such

as simple distillation or the capillary tube method.[3][4]

Capillary Tube Method:

Sample Preparation: A small amount of the liquid is placed in a fusion tube. A capillary tube,

sealed at one end, is inverted and placed into the fusion tube containing the liquid.[4]

Apparatus Setup: The fusion tube is attached to a thermometer, and both are placed in a

heating bath (e.g., a Thiele tube or an aluminum block) to ensure uniform heating.[5]
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Heating and Observation: The apparatus is heated slowly. As the temperature rises, the air

trapped in the capillary tube expands and escapes as bubbles.

Boiling Point Identification: The temperature is noted when a rapid and continuous stream of

bubbles emerges from the open end of the capillary tube. This temperature corresponds to

the boiling point of the liquid.[5]

Confirmation: The heat source is removed, and the liquid is allowed to cool. The temperature

at which the liquid is drawn back into the capillary tube is also recorded as the boiling point.

The average of the two recorded temperatures is taken as the final boiling point.

Determination of Melting Point
For substances that are solid at room temperature, the melting point is a crucial indicator of

purity. For a low-melting-point substance like THF-D8, this would be determined using a

cryostat. The general principle for organic solids is the capillary method, as outlined in ASTM

E324.[6][7]

Capillary Method (General Principle):

Sample Preparation: A small, finely powdered sample of the solidified compound is packed

into a thin-walled capillary tube, sealed at one end.[8]

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which contains a

heating block or an oil bath and a calibrated thermometer or an electronic temperature

sensor.[9]

Heating and Observation: The sample is heated at a slow, controlled rate.

Melting Range Determination: The temperature at which the first drop of liquid appears is

recorded as the initial melting point, and the temperature at which the entire sample

becomes a clear liquid is the final melting point. A narrow melting range typically indicates a

high degree of purity.

Determination of Density
The density of a liquid can be measured using several methods, including the use of a

pycnometer, hydrometer, or by direct mass and volume measurements.[10][11]
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Mass and Volume Measurement Method:

Mass of Empty Container: The mass of a clean, dry graduated cylinder or pycnometer is

accurately measured using an analytical balance.[12]

Volume of Liquid: A known volume of the liquid is carefully added to the graduated cylinder.

For higher accuracy, a pycnometer of a known volume is filled with the liquid.[13]

Mass of Container with Liquid: The mass of the container with the liquid is then measured.

[12]

Calculation: The mass of the liquid is determined by subtracting the mass of the empty

container. The density is then calculated by dividing the mass of the liquid by its volume.[14]

Determination of Refractive Index
The refractive index of a liquid is a dimensionless number that describes how fast light travels

through the material. It is commonly measured using a refractometer, such as an Abbe

refractometer.[15]

Using an Abbe Refractometer:

Calibration: The refractometer is first calibrated using a standard liquid with a known

refractive index, often distilled water.

Sample Application: A few drops of the liquid sample (THF-D8) are placed on the prism

surface of the refractometer.[16]

Measurement: The prism is closed, and the light source is switched on. The user looks

through the eyepiece and adjusts the controls until the dividing line between the light and

dark fields is sharp and centered in the crosshairs.

Reading: The refractive index is then read directly from the instrument's scale. The

temperature is also recorded, as the refractive index is temperature-dependent.

Visualization of Experimental Workflow
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Tetrahydrofuran-D8 is most frequently used as a solvent in NMR spectroscopy to elucidate

the structure of molecules. The following diagram illustrates a generalized workflow for

conducting an NMR experiment with a deuterated solvent.
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Caption: General workflow for an NMR experiment using a deuterated solvent like THF-D8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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